N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide

• IUPAC Name: N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide
• InChI: InChI=1S/C16H21N3O2S/c1-12-18-15(11-22-12)13-5-7-14(8-6-13)16(20)17-9-4-10-19(2)21-3/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)
• InChI Key: LOGRKZQRSXNGRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)C(=O)NCCCN(C)OC
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide is a complex organic compound with a unique structure that includes a benzamide core, a thiazole ring, and a methoxy(methyl)amino propyl side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through a Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides under acidic conditions.

Attachment of the Benzamide Core: The benzamide core can be introduced through an amide coupling reaction, often using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond.

Introduction of the Methoxy(methyl)amino Propyl Side Chain: This step involves the alkylation of the amine group with methoxy(methyl)amine, typically under basic conditions using reagents like sodium hydride (NaH) or potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce waste and the use of hazardous reagents.

Chemical Reactions Analysis

Types of Reactions

N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The nitro group (if present) can be reduced to an amine using reducing agents like tin(II) chloride (SnCl2) or iron powder in acidic conditions.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions, such as using sodium methoxide (NaOMe) in methanol.

Common Reagents and Conditions

Oxidation: H2O2, m-CPBA

Reduction: SnCl2, iron powder

Substitution: NaOMe, methanol

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials with specific properties.

Biology: The compound may serve as a probe or ligand in biochemical assays to study protein-ligand interactions or enzyme activity.

Medicine: It has potential as a lead compound in drug discovery, particularly for targeting specific receptors or enzymes involved in disease pathways.

Industry: The compound could be used in the development of new polymers or coatings with unique properties, such as enhanced durability or specific reactivity.

Mechanism of Action

The mechanism of action of N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The thiazole ring and benzamide core are likely involved in these interactions, contributing to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(dimethylamino)propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide
• N-[3-(methoxyethyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide
• N-[3-(methylamino)propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide

Uniqueness

N-[3-[methoxy(methyl)amino]propyl]-4-(2-methyl-1,3-thiazol-4-yl)benzamide is unique due to the presence of the methoxy(methyl)amino group, which can influence its chemical reactivity and biological activity. This functional group may enhance the compound’s solubility, stability, and ability to interact with specific molecular targets compared to similar compounds.